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Compound of Interest

Compound Name: 9-Bromo-1-nonanol

Cat. No.: B138564

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational guidance, and disposal plans for
the handling of 9-Bromo-1-nonanol (CAS No: 55362-80-6). Adherence to these procedures is
mandatory to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)

9-Bromo-1-nonanol is classified as a hazardous substance. It is crucial to be aware of its
potential effects and to use the appropriate personal protective equipment (PPE) to mitigate
risks.

Hazard Classifications:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

Suspected of causing genetic defects (H341)[3][4]

Signal Word: Warning[1][2]
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A comprehensive summary of the physical and chemical properties of 9-Bromo-1-nonanol is
provided in the table below for easy reference.

Property Value

Molecular Formula CoH19Bro

Molecular Weight 223.15 g/mol [1][2]

Appearance White to light yellow powder or solid[5]
Melting Point 33-35 °C (lit.)[1][5][6]

Boiling Point 125-126 °C at 2 mmHg (lit.)[1][5][6]

Flash Point 109 °C (228.2 °F) - closed cup[1]

Density 1.188 g/cm3[5]

Storage Temperature Refrigerated (0-10°C) under an inert gas[4]

Operational Plan: Step-by-Step Handling Procedures

All handling of 9-Bromo-1-nonanol must be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

2.1. Personal Protective Equipment (PPE) - Donning Sequence Before entering the designated
handling area, it is mandatory to don the following PPE in the specified order:

e Lab Coat: A fully buttoned, long-sleeved lab coat made of a flame-resistant material (e.g.,
Nomex) or 100% cotton should be worn.

o Safety Goggles: Chemical splash goggles that conform to EN166 or ANSI Z87.1 standards
are required. A face shield should be worn over the goggles if there is a risk of splashing.

» Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect gloves for
any signs of damage before use. For prolonged contact, consider double-gloving. Ensure the
gloves extend over the cuffs of the lab coat.
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» Respiratory Protection: If working outside of a fume hood or if dust/aerosol generation is
likely, a NIOSH-approved N95 dust mask or a respirator with an appropriate cartridge is
required.[1]

2.2. Handling Protocol

e Preparation: Ensure that a chemical spill kit is readily accessible. Designate a specific area
within the fume hood for the handling of 9-Bromo-1-nonanol.

» Weighing and Transferring: Conduct all weighing and transferring of the solid compound
within the fume hood to minimize the risk of inhalation. Use a spatula for transfers to avoid

creating dust.
e |n Case of Contact:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

o Skin: Wash the affected area thoroughly with soap and water. Remove contaminated
clothing. If irritation persists, seek medical attention.

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical
attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

2.3. Personal Protective Equipment (PPE) - Doffing Sequence To prevent cross-contamination,
remove PPE in the following order before leaving the laboratory:

Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique to avoid touching

the outer contaminated surface.

Face Shield/Goggles: Remove from the back of the head.

Lab Coat: Remove by folding it inward on itself to contain any contaminants.

Respirator: Remove by handling the straps.
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e Hand Washing: Wash hands thoroughly with soap and water for at least 20 seconds.

Disposal Plan

Proper disposal of 9-Bromo-1-nonanol and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation

e Solid Waste: All unused 9-Bromo-1-nonanol and any contaminated solid materials (e.qg.,
gloves, weigh boats, paper towels) must be collected in a designated, sealed, and clearly
labeled hazardous waste container for halogenated organic waste.[7][8]

» Liquid Waste: Any solutions containing 9-Bromo-1-nonanol should be collected in a
separate, labeled hazardous waste container specifically for halogenated organic liquids.[7]
[8][9] Do not mix with non-halogenated waste.[7]

3.2. Container Labeling and Storage

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("9-Bromo-1-nonanol"), and the associated hazards (Irritant, Potential Mutagen).

o Waste containers should be kept closed except when adding waste and stored in a
designated, well-ventilated, and secondary containment area away from incompatible
materials.

3.3. Disposal Procedure

» Dispose of all waste containing 9-Bromo-1-nonanol through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

» Do not dispose of this chemical down the drain or in regular trash.

Emergency Spill Protocol

In the event of a spill, follow these procedures immediately:

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
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¢ Ventilate: Ensure the area is well-ventilated.

e Contain: For a small solid spill, carefully sweep up the material with a plastic dustpan and
place it into a sealed, labeled container for hazardous waste disposal.[10][11] Avoid creating
dust.

o Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol) followed by
soap and water. All cleaning materials must be disposed of as hazardous waste.

e Report: Report the spill to your laboratory supervisor and the institutional EHS office.

For large spills, evacuate the area and contact your institution's emergency response team
immediately.

Experimental Workflow Diagram
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Workflow for Safe Handling of 9-Bromo-1-nonanol

Preparation

Don PPE
(Lab Coat, Goggles, Gloves, Respirator)

A/

Prepare Workspace in Fume Hood

A/

Ensure Spill Kit is Accessible

Proceed to Handling

Weigh and Transfer Solid

N X \
\\Splll Occurs \\

Alert & Evacuate

Experiment Complete

Decontaminate Glassware & Surfaces

Segregate Halogenated Waste
(Solid & Liquid)

Contain Spill

Dispose via EHS

Cleanup & Decontaminate

Post-Handling
Doff PPE Report to EHS
A4
Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 9-Bromo-1-nonanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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